9,9-Difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylic acid;hydrochloride
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Overview
Description
“9,9-Difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 2445785-46-4 . It has a molecular weight of 241.67 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC Name of the compound is 9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride . The InChI Code is 1S/C9H13F2NO2.ClH/c10-9(11)6-2-1-3-8(9,7(13)14)5-12-4-6;/h6,12H,1-5H2,(H,13,14);1H .Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature . It has a molecular weight of 241.67 .Scientific Research Applications
Enantioselective Synthesis
A notable application of this compound is in enantioselective synthesis. Researchers Garrido et al. (2013) developed an asymmetric synthesis of a similar azabicyclo nonane carboxylic acid, showcasing its utility in generating molecular complexity, particularly in the creation of peptides in a homogeneous phase (Garrido, Nieto, & Díez, 2013).
Structural and Conformational Studies
Structural and conformational studies of related azabicyclo nonane derivatives have been conducted. For instance, Arias-Pérez et al. (2001) focused on the NMR spectroscopy of similar compounds, revealing their conformational behavior and aiding in the unambiguous assignment of their structures (Arias-Pérez, Cosme, Gálvez, Santos, Martínez-Ripoll, & Matesanz, 2001).
Synthesis and Pharmacological Study
Studies by Fernández et al. (1995) on esters derived from similar azabicyclo nonane compounds have involved both synthesis and pharmacological evaluation, demonstrating the potential medicinal applications of these compounds (Fernández, Huertas, Gálvez, Server-Carrió, Ripoll, Orjales, Beriša, & Labeaga, 1995).
Catalytic Applications
The catalytic properties of azabicyclo nonane derivatives have also been explored. Shibuya et al. (2009) reported the synthesis of 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO), a highly active organocatalyst for the oxidation of alcohols (Shibuya, Tomizawa, Sasano, & Iwabuchi, 2009).
Chemical Transformations
Research on the transformations of related compounds, such as those by Nikit-skaya and Yakhontov (1970), have been instrumental in understanding the reactivity and potential applications of these molecules in various chemical processes (Nikit-skaya & Yakhontov, 1970).
Safety and Hazards
The compound has been classified under GHS07 for safety . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Properties
IUPAC Name |
9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F2NO2.ClH/c10-9(11)6-2-1-3-8(9,7(13)14)5-12-4-6;/h6,12H,1-5H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRUGKGQQQZKQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCC(C1)(C2(F)F)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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